1-benzyl-N-[1-(3,4-dimethoxyphenyl)propyl]-4-piperidinecarboxamide

• IUPAC Name: 1-benzyl-N-[1-(3,4-dimethoxyphenyl)propyl]piperidine-4-carboxamide
• InChI: InChI=1S/C24H32N2O3/c1-4-21(20-10-11-22(28-2)23(16-20)29-3)25-24(27)19-12-14-26(15-13-19)17-18-8-6-5-7-9-18/h5-11,16,19,21H,4,12-15,17H2,1-3H3,(H,25,27)
• InChI Key: NZUFOGZNDUIFJZ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC(=C(C=C1)OC)OC)NC(=O)C2CCN(CC2)CC3=CC=CC=C3
• Molecular Formula: C24H32N2O3
• Molecular Weight: 396.5 g/mol

Description

1-benzyl-N-[1-(3,4-dimethoxyphenyl)propyl]-4-piperidinecarboxamide, also known as AH-7921, is a synthetic opioid that was first synthesized in the 1970s. It was originally developed as a potential analgesic medication, but its use has been limited due to its potential for abuse and addiction. Despite this, the chemical has been the subject of scientific research in recent years, with studies focusing on its synthesis, mechanism of action, and potential medical applications.

Mechanism of Action

The mechanism of action of 1-benzyl-N-[1-(3,4-dimethoxyphenyl)propyl]-4-piperidinecarboxamide is not fully understood. However, it is believed to act on the mu-opioid receptor, which is responsible for pain relief and the regulation of mood and behavior. 1-benzyl-N-[1-(3,4-dimethoxyphenyl)propyl]-4-piperidinecarboxamide also has a high affinity for the delta-opioid receptor, which is involved in the regulation of pain and mood.
Biochemical and Physiological Effects
1-benzyl-N-[1-(3,4-dimethoxyphenyl)propyl]-4-piperidinecarboxamide has been shown to produce a range of biochemical and physiological effects. Studies have shown that it can reduce pain sensitivity, increase feelings of euphoria, and produce sedative effects. It has also been shown to have a lower risk of respiratory depression compared to other opioids.

Advantages and Limitations for Lab Experiments

1-benzyl-N-[1-(3,4-dimethoxyphenyl)propyl]-4-piperidinecarboxamide has several advantages and limitations for use in lab experiments. Its analgesic properties make it a potential alternative to other opioids for the treatment of pain. However, its potential for abuse and addiction limits its use in clinical settings. Additionally, its synthesis is complex and requires specialized expertise and equipment, which limits its availability for research purposes.

Future Directions

There are several future directions for research on 1-benzyl-N-[1-(3,4-dimethoxyphenyl)propyl]-4-piperidinecarboxamide. Studies could focus on the development of new synthesis methods that are more efficient and cost-effective. Additionally, research could explore the potential medical applications of 1-benzyl-N-[1-(3,4-dimethoxyphenyl)propyl]-4-piperidinecarboxamide, including its use as an analgesic medication. Further studies could also investigate the mechanism of action of 1-benzyl-N-[1-(3,4-dimethoxyphenyl)propyl]-4-piperidinecarboxamide and its potential for abuse and addiction.

Synthesis Methods

The synthesis of 1-benzyl-N-[1-(3,4-dimethoxyphenyl)propyl]-4-piperidinecarboxamide involves several steps, including the reaction of 3,4-dimethoxyphenylacetone with benzylmagnesium chloride, followed by the addition of piperidine and the formation of the carboxamide. The final product is purified using chromatography techniques. The synthesis of 1-benzyl-N-[1-(3,4-dimethoxyphenyl)propyl]-4-piperidinecarboxamide is complex and requires specialized equipment and expertise, which limits its availability for research purposes.

Scientific Research Applications

1-benzyl-N-[1-(3,4-dimethoxyphenyl)propyl]-4-piperidinecarboxamide has been the subject of scientific research due to its potential medical applications. Studies have shown that 1-benzyl-N-[1-(3,4-dimethoxyphenyl)propyl]-4-piperidinecarboxamide has analgesic properties that are similar to other opioids, but with a lower risk of respiratory depression. This makes it a potential alternative to other opioids for the treatment of pain.